Cas no 23735-15-1 (1-Propanamine,N,N-dimethyl-3-(2-methyldibenzo[b,e]thiepin-11(6H)-ylidene)-, (Z)- (9CI))

• Product Name: 1-Propanamine,N,N-dimethyl-3-(2-methyldibenzo[b,e]thiepin-11(6H)-ylidene)-, (Z)- (9CI)
• CAS No: 23735-15-1
• MF: C₂₀H₂₃NS
• MW: 309.468323945999
• CID: 272888
• PubChem ID: 6857909
• Update Time: 2025-04-19

1-Propanamine,N,N-dimethyl-3-(2-methyldibenzo[b,e]thiepin-11(6H)-ylidene)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,N,N-dimethyl-3-(2-methyldibenzo[b,e]thiepin-11(6H)-ylidene)-, (Z)- (9CI)
• dimethyl-[(3Z)-3-(2-methyl-6H-benzo[c][1]benzothiepin-11-ylidene)propyl]azanium,chloride
• QEI593G2N8
• 1-PROPANAMINE, N,N-DIMETHYL-3-(2-METHYLDIBENZO(B,E)THIEPIN-11(6H)-YLIDENE)-, (Z)-
• Medosulepine, (Z)-
• Dibenzo(b,e)thiepin-delta(sup 11(6H),gamma)-propylamine, N,N,2-trimethyl-, hydrochloride, (Z)-
• cis-N,N,2-Trimethyldibenzo(b,e)thiepin-delta(sup 11(6H),gamma)propylamine hydrochloride
• UNII-QEI593G2N8
• (Z)-medosulepine
• Q27287220
• 23735-15-1

• Inchi： 1S/C20H23NS/c1-15-10-11-20-19(13-15)18(9-6-12-21(2)3)17-8-5-4-7-16(17)14-22-20/h4-5,7-11,13H,6,12,14H2,1-3H3/b18-9-
• InChI Key： XWRKGMIKFODBDS-NVMNQCDNSA-N
• SMILES： S1CC2C=CC=CC=2/C(=C/CCN(C)C)/C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 345.131798
• Monoisotopic Mass: 345.131798
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.7
• XLogP3: 4.9